Cas no 79039-56-8 (25-Desacetyl Rifapentin)

25-Desacetyl Rifapentin structure

Product Name:25-Desacetyl Rifapentin

CAS No:79039-56-8

Molecular Formula:C₄₅H₆₂N₄O₁₁

Molecular Weight:834.99398

CID:567233

25-Desacetyl Rifapentin Properties

Names and Identifiers

- Rifamycin,3-[[(4-cyclopentyl-1-piperazinyl)imino]methyl]-25-O-deacetyl-
- 25-Desacetyl Rifapentin
- 25-DESACETYL RIFAPENTINE
- 25-Deacetylrifapentine
- 25-Desacetyl rifapentine metabolite
- 3-[[(4-Cyclopentyl-1-piperazinyl)imino]methyl]-25-O-deacetyl-rifamycin
- MDL 27,718
- Rifamycin,3-[[(4-cyclopentyl-1-piperazinyl)imino]methyl]-25-o-deacetyl
- +Expand

Computed Properties

Exact Mass: 834.44200

Experimental Properties

LogP: 5.09120
PSA: 214.08000
Melting Point: 178-180°C

25-Desacetyl Rifapentin Price

Enterprise	No.	Product Name	Cas No.	Specification	Price	Update Time
A2B Chem LLC	AC49100-1mg	25-Desacetyl Rifapentin	79039-56-8	1mg	$1207.00	2024-04-19
Biosynth	AD21128-1 mg	25-Desacetyl rifapentin	79039-56-8	1mg	$181.92
TRC	D288720-1mg	25-Desacetyl Rifapentin	79039-56-8	1mg	$121.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-206559-2.5 mg	25-Desacetyl Rifapentin,	79039-56-8	2.5 mg	￥2,482.00	2023-07-11

25-Desacetyl Rifapentin Related Literature

1. The mechanism of metallic corrosion. A view suggested by Whitby's recent papers

Trans. Faraday Soc., 1934,30, 424-432
2. A study of the electronic structure and structural stability of Gd2Ti2O7 based glass-ceramic composites†

Esther Rani Aluri,Andrew P. Grosvenor RSC Adv., 2015,5, 80939-80949
3. Biohybrid neural interfaces: improving the biological integration of neural implants

Marjolaine Boulingre,Roberto Portillo-Lara,Rylie A. Green Chem. Commun., 2023,59, 14745-14758
4. First structural characterization of an eight-coordinate cobalt(II) complex containing five-membered chelate rings: evidence for d-orbital ς-stabilization energy favoring eight- over six-coordination at cobalt(II) ions

Chem. Commun., 1997, 2237-2238
5. Dual-responsive biocompatible microgels as high loaded cargo: understanding of encapsulation/release driving forces by NMR NOESY†

Abdeld Khoukh,Kamel Chougrani,Valérie Alard Polym. Chem., 2018,9, 757-768
6. Aggregation of catalytically active Ru nanoparticles to inactive bulk, monitored in situ during an allylic isomerization reaction. Influence of solvent, surfactant and stirring†

M. Hitrik,Y. Sasson RSC Adv., 2018,8, 1481-1492
7. The synthesis of leukotrienes: a new class of biologically active compounds including SRS-A

Chem. Soc. Rev., 1982,11, 321-370
8. Structural evolution of carbon dots during low temperature pyrolysis†

Leonardo Lari,Hyunjeong Kim,Servann Hérou,Liviu Cristian Tanase,Vlado K. Lazarov,Maria-Magdalena Titirici Nanoscale, 2022,14, 910-918
9. Hydrophobicity, topography in membranes and photosensitization of silicon phthalocyanines with axial ligands of varying lengths

Alan Sholto,Benjamin Ehrenberg Photochem. Photobiol. Sci., 2008,7, 344-351
10. A challenging Heck reaction of maleimides†

Li Hui Lim,Jianrong (Steve) Zhou Org. Chem. Front., 2015,2, 775-777

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